Cas no 933988-73-9 (2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid
• CAS No: 933988-73-9
• MF: C₁₁H₆F₂N₂O₂
• MW: 236.174349308014
• CID: 999729
• PubChem ID: 45073365
• Update Time: 2025-10-24

2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid
• DTXSID20662745
• AKOS012048889
• DGWRARJZGOMGGO-UHFFFAOYSA-N
• SB59112
• SCHEMBL4636634
• 933988-73-9
• 2-(3,5-DIFLUOROPHENYL)PYRIMIDINE-5-CARBOXYLICACID
• 2-(3,5-difluoro-phenyl)-pyrimidine-5-carboxylic acid
• 2-(3,5-Difluorophenyl)-5-pyrimidinecarboxylic acid

• MDL： MFCD09864712
• Inchi： 1S/C11H6F2N2O2/c12-8-1-6(2-9(13)3-8)10-14-4-7(5-15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key： DGWRARJZGOMGGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1N=CC(C(=O)O)=CN=1)F

Computed Properties

• Exact Mass: 236.04000
• Monoisotopic Mass: 236.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 2.12000

Additional information on 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid (CAS: 933988-73-9)

2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid (CAS: 933988-73-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for kinase inhibitors. Researchers demonstrated that derivatives of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, leading to promising preclinical results.

In another recent investigation, scientists explored the compound's potential in antimicrobial applications. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid derivatives showed significant activity against drug-resistant bacterial strains. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and bacterial target proteins, providing insights for further optimization.

The synthetic accessibility of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an improved synthetic route for the compound, featuring higher yields and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for scaling up production in pharmaceutical manufacturing.

Pharmacokinetic studies of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid derivatives have revealed interesting properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that certain modifications to the core structure could significantly improve oral bioavailability while maintaining target engagement. These findings have important implications for the development of orally administered drugs based on this chemical scaffold.

Ongoing clinical trials (as of mid-2024) are investigating drug candidates derived from 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid for various indications. Preliminary results from Phase I trials suggest favorable safety profiles, with Phase II studies expected to commence later this year. These developments position the compound as a promising candidate for future therapeutic applications.

The chemical stability and formulation challenges of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid have also been addressed in recent research. A 2024 study in International Journal of Pharmaceutics explored various salt forms and co-crystals to enhance the compound's physicochemical properties, offering solutions for improved drug delivery systems.

Looking forward, the versatility of 2-(3,5-Difluorophenyl)pyrimidine-5-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitors, expanding its applications beyond traditional small molecule therapeutics.